Cas no 1804699-53-3 (3-(Chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-5-acetonitrile)

• Product Name: 3-(Chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-5-acetonitrile
• CAS No: 1804699-53-3
• MF: C₁₀H₆ClF₂N₃
• MW: 241.624547481537
• CID: 4878620
• Update Time: 2025-10-20

3-(Chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C10H6ClF2N3/c11-3-7-8(4-15)6(1-2-14)5-16-9(7)10(12)13/h5,10H,1,3H2
• InChI Key： ZIISCFFRRDWDMB-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=NC=C(CC#N)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 1.3
• Topological Polar Surface Area: 60.5

Additional information on 3-(Chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-5-acetonitrile

Exploring the Potential of 3-(Chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-5-acetonitrile

The compound 3-(Chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1804699-53-3) is a highly specialized organic molecule with a unique structure that makes it a subject of interest in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are known for their versatility and wide-ranging applications in fields such as pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by the presence of multiple functional groups, including a chloromethyl group, a cyano group, a difluoromethyl group, and another acetonitrile group, all attached to the pyridine ring. These functional groups contribute to the compound's reactivity, stability, and potential for further chemical modifications.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery due to their ability to interact with biological targets such as enzymes and receptors. The chloromethyl group in this compound is particularly interesting as it can act as an electrophilic center, facilitating reactions such as nucleophilic substitution or addition. This property makes it a valuable intermediate in the synthesis of more complex molecules. Additionally, the presence of cyano groups and difluoromethyl groups introduces electron-withdrawing effects, which can modulate the electronic properties of the pyridine ring, enhancing its reactivity in certain chemical transformations.

One of the most promising applications of this compound lies in its potential use as an intermediate in the synthesis of bioactive molecules. For instance, researchers have explored the use of similar pyridine derivatives in developing new antibiotics and anticancer agents. The acetonitrile group at position 5 of the pyridine ring can serve as a site for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening in drug discovery. Furthermore, the difluoromethyl group at position 2 adds another layer of complexity to the molecule's structure, potentially enhancing its pharmacokinetic properties such as solubility and bioavailability.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic route depends on the availability of starting materials and the desired purity of the final product. For example, one approach involves the reaction of a suitably substituted pyridine derivative with chloromethylation agents under controlled conditions. The introduction of the cyano groups and difluoromethyl groups can be achieved through subsequent reactions, ensuring precise control over the molecule's structure.

The physical and chemical properties of this compound are also worth noting. Its molecular weight is approximately 271 g/mol, and it has a melting point that falls within a range suitable for both laboratory handling and industrial processes. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile, making it amenable to various analytical techniques like high-performance liquid chromatography (HPLC) and mass spectrometry.

From an environmental perspective, understanding the fate and behavior of this compound is crucial for assessing its potential impact on ecosystems. Studies have shown that pyridine derivatives can undergo biodegradation under certain conditions, particularly when exposed to microbial communities in soil or water environments. However, further research is needed to fully characterize its environmental persistence and toxicity profiles.

In conclusion, 3-(Chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1804699-53-3) is a versatile compound with significant potential in various scientific domains. Its unique structure and functional groups make it an attractive candidate for further exploration in drug discovery, agrochemical development, and materials science. As research continues to uncover new applications for this compound, its role in advancing innovative solutions across industries is likely to grow even further.